Cas no 180903-19-9 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-)
180903-19-9 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
CAS No:180903-19-9
MF:C15H16ClN5
MW:301.774041175842
CID:1372300
Update Time:2024-08-16
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
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- Inchi: 1S/C15H16ClN5/c1-15(2,3)21-14-11(13(17)18-8-19-14)12(20-21)9-6-4-5-7-10(9)16/h4-8H,1-3H3,(H2,17,18,19)
- InChI Key: JCDPEKUOFGPIQW-UHFFFAOYSA-N
- SMILES: C1=NC(N)=C2C(C3=CC=CC=C3Cl)=NN(C(C)(C)C)C2=N1
Computed Properties
- Exact Mass: 301.10968
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 479.7±40.0 °C(Predicted)
- PSA: 69.62
- pka: 3.90±0.30(Predicted)
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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